(2R)-2-{[(benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid

• CAS RN: 1998579-64-8
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.3

Description

(2R)-2-{[(benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid, also known as (2R)-2-benzyloxycarbonylamino-3-cyclopropylpropanoic acid or BCP-CPA, is a cyclopropyl amino acid derivative that has been widely studied in recent years due to its unique properties and potential applications in scientific research. BCP-CPA is an interesting compound because of its unusual chemical structure, which consists of a cyclopropyl ring, a benzyloxycarbonyl group, and an amino acid moiety. This chemical structure allows BCP-CPA to have a range of biochemical and physiological effects, as well as potential applications in scientific research.

Scientific Research Applications

BCP-CPA has a range of potential applications in scientific research, including the study of enzyme inhibition and protein-protein interactions. BCP-CPA has been used to study the inhibition of enzymes such as cyclooxygenase-2 (COX-2) and cyclin-dependent kinase 2 (CDK2). BCP-CPA has also been used to study protein-protein interactions, such as the interactions between the Bcl-2 protein and its binding partners. BCP-CPA has also been used in the study of drug delivery systems, as the cyclopropyl ring of the compound can be used to bind to molecules of interest and deliver them to the target site.

Mechanism of Action

The mechanism of action of BCP-CPA is not fully understood, but it is believed to involve the binding of the cyclopropyl ring of the compound to the active site of the enzyme or protein of interest. BCP-CPA is thought to bind to the enzyme or protein of interest and inhibit its activity, or to bind to the binding partners of the protein of interest and disrupt their interactions. The benzyloxycarbonyl group of BCP-CPA is also thought to play a role in its mechanism of action, as it is believed to increase the affinity of the compound for its target.
Biochemical and Physiological Effects
BCP-CPA has been shown to have a range of biochemical and physiological effects. BCP-CPA has been shown to inhibit the activity of enzymes such as COX-2 and CDK2, as well as to disrupt the interactions between Bcl-2 and its binding partners. BCP-CPA has also been shown to have anti-inflammatory and anti-cancer effects in animal models. BCP-CPA has also been shown to have neuroprotective effects in animal models, suggesting that it may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCP-CPA in laboratory experiments is its stability. BCP-CPA is a relatively stable compound, and can be stored for long periods of time without significant degradation. BCP-CPA is also relatively easy to synthesize, making it a convenient compound for laboratory experiments. However, one of the main limitations of using BCP-CPA in laboratory experiments is its solubility. BCP-CPA is not very soluble in water, and must be dissolved in organic solvents such as dimethylsulfoxide (DMSO) or dimethylformamide (DMF) for use in laboratory experiments.

Future Directions

BCP-CPA has a range of potential applications in scientific research, and there are many possible future directions for its use. BCP-CPA could be used in the development of new drugs or drug delivery systems, as its cyclopropyl ring could be used to bind to molecules of interest and deliver them to the target site. BCP-CPA could also be used in the study of protein-protein interactions, as it has been shown to disrupt the interactions between Bcl-2 and its binding partners. BCP-CPA could also be used in the study of enzyme inhibition, as it has been shown to inhibit the activity of enzymes such as COX-2 and CDK2. Finally, BCP-CPA could also be used in the study of neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models.

Synthesis Methods

BCP-CPA can be synthesized through a process known as the Mitsunobu reaction, which involves the reaction of an alcohol with an acid anhydride in the presence of a phosphine catalyst. The reaction of an alcohol with an acid anhydride results in the formation of an ester, which can then be reacted with a primary amine to form BCP-CPA. In this reaction, the primary amine is usually an amino acid, such as lysine or arginine. The Mitsunobu reaction is a simple and reliable method for the synthesis of BCP-CPA, and can be used to produce large quantities of the compound.